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CAS No.: 134324-36-0

Cat. No.: B1178878

Get Quote

For Immediate Release

This document provides detailed application notes and protocols for the purification of

recombinant Serrate protein, a key ligand in the Notch signaling pathway. These guidelines

are intended for researchers, scientists, and drug development professionals working on

Notch-mediated cellular processes. The protocols cover expression and purification from three

common systems: Escherichia coli, insect cells, and mammalian cells.

Introduction to Serrate and the Notch Signaling
Pathway
Serrate, and its mammalian homologs Jagged, are transmembrane proteins that act as ligands

for the Notch receptor. The interaction between Serrate/Jagged and Notch is a highly

conserved cell-cell signaling mechanism crucial for a multitude of developmental processes,

including cell fate determination, proliferation, and differentiation.[1][2][3][4][5] Dysregulation of

the Notch signaling pathway is implicated in various developmental disorders and cancers,
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making recombinant Serrate protein a valuable tool for studying these processes and for

screening potential therapeutic agents.

The canonical Notch signaling pathway is initiated by the binding of a ligand, such as Serrate

or Delta, on a "sending" cell to the extracellular domain of the Notch receptor on an adjacent

"receiving" cell. This interaction triggers a series of proteolytic cleavages of the Notch receptor,

ultimately releasing the Notch Intracellular Domain (NICD). The NICD then translocates to the

nucleus, where it forms a complex with the DNA-binding protein CSL (CBF1/Su(H)/Lag-1) and

a Mastermind (MAM) coactivator to activate the transcription of target genes.[1][2][3][4]

Below is a diagram illustrating the core components and steps of the Notch/Serrate signaling

pathway.
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E. coli Expression

Cell Harvest
(Centrifugation)

Cell Lysis
(Sonication/French Press)

Inclusion Body Isolation
(Centrifugation)

Inclusion Body Wash
(with Detergent)

Inclusion Body Solubilization
(8M Urea or 6M GdnHCl)

Refolding
(Dialysis or Dilution)

Affinity Chromatography
(e.g., Ni-NTA for His-tag)

Size Exclusion Chromatography
(Polishing)

Quality Control
(SDS-PAGE, Western Blot)
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Baculovirus Infection of Insect Cells

Harvest Culture Supernatant
(Centrifugation)

Concentrate & Buffer Exchange
(TFF or Centrifugal Concentrators)

Affinity Chromatography
(e.g., Ni-NTA for His-tag)

Size Exclusion Chromatography
(Polishing)

Quality Control
(SDS-PAGE, Western Blot)

Purified Serrate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transient Transfection of HEK293 Cells

Harvest Culture Supernatant
(Centrifugation & Filtration)

Protein A/G Affinity Chromatography

Elution
(Low pH)

Neutralization

Size Exclusion Chromatography
(Polishing)

Quality Control
(SDS-PAGE, Western Blot, SEC-HPLC)

Purified Jagged1-Fc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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